Cas no 61548-34-3 (Verbasoside)

• Product Name: Verbasoside
• CAS No: 61548-34-3
• MF: C₂₀H₃₀O₁₂
• MW: 462.445007801056
• CID: 2044684
• PubChem ID: 11754080
• Update Time: 2025-10-29

Verbasoside Chemical and Physical Properties

Names and Identifiers

• 1-O-[alpha-L-Rhamnopyranosyl(1?3)-beta-D-glucopyranoside]-2-(3,4-Dihydroxyphenyl)ethanol
• Decaffeoylacteoside
• verbasoside
• Bioside
• 2-(3,4-dihydroxyphenyl)-ethyl 3-O-(alpha-l-rhamnopyranosyl)-beta-d-glucopyranoside
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-2-[2-(3,4-dihydroxyphenyl)ethoxy]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-6-methyloxane-3,4,5-triol
• MEGxp0_001336
• Decaffeoylverbascoside
• (-)-Decaffeoylverbascoside
• (-)-Verbasoside
• NSC729651
• NSC-729651
• 2-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-6-methyloxane-3,4,5-triol
• Decaffeoyl-acteoside
• Dicaffeoylacteoside
• beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-
• D85062
• 61548-34-3
• AKOS040762483
• DTXSID701314477
• Decaffeoyl acteoside
• HY-N8764
• CHEMBL1779146
• ACon1_001896
• NCGC00180027-01
• FS-8153
• CS-0149033
• NS00097618
• CHEBI:165238
• DA-68565
• (2S,3R,4R,5R,6S)-2-{[(2R,3R,4S,5R,6R)-2-[2-(3,4-dihydroxyphenyl)ethoxy]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}-6-methyloxane-3,4,5-triol
• VerbasosideDecaffeoylverbascoside; 2-(3,4-dihydroxyphenyl)-ethyl 3-O-(alpha-l-rhamnopyranosyl)-beta-d-glucopyranoside; beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-
• 1ST173794
• MSK173794
• Verbasoside

• Inchi： 1S/C20H30O12/c1-8-13(24)15(26)16(27)20(30-8)32-18-14(25)12(7-21)31-19(17(18)28)29-5-4-9-2-3-10(22)11(23)6-9/h2-3,6,8,12-28H,4-5,7H2,1H3/t8-,12+,13-,14+,15+,16+,17+,18-,19+,20-/m0/s1
• InChI Key： DORPKYRPJIIARM-GYAWPQPFSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@@H]1[C@H]([C@H](OCCC2C=CC(=C(C=2)O)O)O[C@H](CO)[C@H]1O)O

Computed Properties

• Exact Mass: 462.17372639g/mol
• Monoisotopic Mass: 462.17372639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• XLogP3: -1.9

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds